7-Nitro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 7-nitro-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C6H4N4O3/c11-6-5-4(8-2-9-6)3(1-7-5)10(12)13/h1-2,7H,(H,8,9,11)
• InChI Key: VJQHZPGWPTUHFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)C(=O)NC=N2)[N+](=O)[O-]
• Molecular Formula: C6H4N4O3
• DSSTOX Substance ID: DTXSID30419989
• Molecular Weight: 180.12 g/mol
• CAS RN: 93587-26-9

Description

“7-Nitro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one” is a chemical compound that belongs to the class of pyrrolo[2,3-d]pyrimidines. Pyrrolo[2,3-d]pyrimidines have been reported to possess significant biological activities, including anti-HIV, antitumor, antimicrobial, and antiangiogenic activities.

Synthesis Analysis

The synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin from 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has been described. This synthesis has been accomplished through methylation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine.

Scientific Research Applications

Synthesis and Chemical Reactions

• Efficient Synthesis Techniques : Microwave irradiation has been used for efficient synthesis of thiazolopyrimidinones, related to 7-Nitro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one, showcasing potential in bioactive compound development (Djekou et al., 2006).
• Catalytic Hydrogenation and Bond Cleavage : Studies on compounds like 6-amino-7,7-dibenzyl-2,4-dimethoxy-7H-pyrrolo[3,2-d]pyrimidine have shown catalytic hydrogenation leading to C-benzyl bond cleavage, indicating a route to other pyrrolo[3,2-d]pyrimidines (Otmar et al., 1998).
• Reactivity with Amines and Thiols : The reactivity of analogous pyrimidines with amines and thiols has been explored, highlighting the potential for diverse chemical modifications (Čikotienė et al., 2007).

Application in Nucleoside and Drug Synthesis

• Intermediate for Nucleoside Analogues : The reductive cyclization of cyanoalkyl-nitropyrimidines leads to compounds like 7-alkyl-5H-pyrrolo[3,2-d]pyrimidines, which are used as intermediates in synthesizing nucleoside analogues, indicating their importance in medicinal chemistry (Otmar et al., 1997).

Biosynthesis and Enzymatic Reactions

• Role in Biosynthesis of Riboflavin : Studies have shown the phosphorylation of compounds related to 7-Nitro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one in the biosynthesis of riboflavin, indicating their biological significance (Nielsen & Bacher, 1988).

Other Applications

• Synthesis of Anticancer Agents : The synthesis of Alimta and similar anticancer agents involves using related pyrimidine compounds, highlighting their role in cancer treatment (Taylor & Liu, 2003).
• Investigations in Organic Synthesis : Phosphorus pentoxide has been used in the synthesis of N-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines, showcasing its utility in organic synthesis processes (Jørgensen et al., 1985).